Cas no 197783-88-3 ((2-Amino-4-fluoro-phenyl)-methanol)

(2-Amino-4-fluoro-phenyl)-methanol structure
197783-88-3 structure
Product Name:(2-Amino-4-fluoro-phenyl)-methanol
CAS No:197783-88-3
MF:C7H8FNO
MW:141.142925262451
MDL:MFCD02181036
CID:138992
PubChem ID:12737325
Update Time:2025-04-19

(2-Amino-4-fluoro-phenyl)-methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-amino-4-fluoro-
    • (2-amino-4-fluorophenyl)methanol
    • 2-amino-4-fluorobenzyl alcohol
    • 2-Amino-4-fluorobenzenemethanol
    • 2-amino-4-fluoro-benzyl alcohol
    • Benzenemethanol,2-amino-4-fluoro
    • (2-AMino-4-fluorophenyl)Methano
    • (2-AMino-4-fluoro-phenyl)-Methanol
    • AKOS005215995
    • SB83939
    • SY129161
    • FT-0702840
    • 197783-88-3
    • Z1198159868
    • XZXFGEIRYBKMMR-UHFFFAOYSA-N
    • SCHEMBL1373433
    • A1-00349
    • DTXSID40508535
    • J-507860
    • AMY30392
    • CS-0309277
    • EN300-1719297
    • AC5155
    • MFCD02181036
    • A911417
    • Benzenemethanol, 2-amino-4-fluoro-
    • DB-346748
    • 2-Amino-4-Fluoro-Benzenemethanol
    • (2-Amino-4-fluoro-phenyl)-methanol
    • MDL: MFCD02181036
    • Inchi: 1S/C7H8FNO/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4,9H2
    • InChI Key: XZXFGEIRYBKMMR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CO)=C(C=1)N

Computed Properties

  • Exact Mass: 141.05900
  • Monoisotopic Mass: 141.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.286
  • Boiling Point: 293.799 °C at 760 mmHg
  • Flash Point: 131.485 °C
  • PSA: 46.25000
  • LogP: 1.48140

(2-Amino-4-fluoro-phenyl)-methanol Pricemore >>

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abcr
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